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Compound of Interest |

Compound Name: NSC23005 sodium
Cat. No.: B15562049
Get Quote

For researchers, scientists, and drug development professionals, NSC23005 sodium is a
potent and selective small molecule inhibitor of p18INK4C, a member of the INK4 family of
cyclin-dependent kinase (CDK) inhibitors. This document provides detailed application notes
and protocols for the use of NSC23005 sodium, with a focus on its solubility, preparation, and
application in hematopoietic stem cell (HSC) research.

NSC23005 sodium has been identified as a significant agent for promoting the ex vivo
expansion of both murine and human HSCs, making it a valuable tool in stem cell research and
regenerative medicine.[1] It functions by inhibiting p18INK4C, which in turn activates CDK4 and
CDKB®, key regulators of the cell cycle, thereby stimulating HSC proliferation without inducing
differentiation or promoting the growth of leukemia cells.[2][3]

Physicochemical Properties and Solubility

NSC23005 sodium is a white to off-white solid with a molecular weight of 305.33 g/mol and a
molecular formula of C13H16NNaOa4S.[3][4] Accurate solubility is crucial for the preparation of
stock solutions and experimental reproducibility. The solubility of NSC23005 sodium in
commonly used laboratory solvents is summarized below. It is important to note that solubility
can be influenced by factors such as the purity of the compound, temperature, and the
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presence of moisture in the solvent. For optimal results, using fresh, high-purity solvents is

recommended.
. Molar
Solvent Concentration (w/v) . Notes
Concentration
Water =100 mg/mL[3] > 327.51 mM[3]
Water 61 mg/mL ~199.78 mM

Requires sonication
DMSO 6.4 mg/mL[3] 20.96 mM[3] for complete
dissolution.[2][3]

DMSO 61 mg/mL ~199.78 mM
DMSO Soluble to 100 mM 100 mM
Ethanol 7 mg/mL ~22.93 mM

Note: Discrepancies in reported solubility values may exist between different suppliers. It is
advisable to consult the certificate of analysis for batch-specific data.

Signaling Pathway

NSC23005 sodium exerts its biological effects by modulating the cell cycle machinery. The
p18INK4C protein is a negative regulator of the G1 phase of the cell cycle. It binds to and
inhibits the activity of cyclin-dependent kinases 4 and 6 (CDK4/6). This inhibition prevents the
formation of active CDK4/6-Cyclin D complexes, which are responsible for phosphorylating and
inactivating the Retinoblastoma (Rb) protein. In its hypophosphorylated state, Rb binds to the
E2F transcription factor, preventing the expression of genes required for S-phase entry and cell
cycle progression. By inhibiting p18INK4C, NSC23005 sodium allows for the activation of
CDK4/6, subsequent Rb phosphorylation, release of E2F, and entry into the S-phase, leading
to cell proliferation.
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Experimental Workflow: HSC Expansion with NSC23005
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [NSC23005 Sodium: Application Notes and Protocols for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562049/docs#nsc23005-sodium-application-notes-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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